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Compound of Interest

Compound Name: N,N'-di-tert-Butylcarbodiimide

Cat. No.: B1329350

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-di-tert-butylcarbodiimide (DTBC) is a highly versatile and sterically hindered
carbodiimide used extensively in organic synthesis. Its primary application lies in the formation
of amide and ester bonds, making it a valuable reagent in peptide synthesis and the
development of small molecule therapeutics.[1][2] The bulky tert-butyl groups enhance its
stability and minimize side reactions often observed with less hindered carbodiimides.[2] This
technical guide provides an in-depth overview of the primary synthetic routes to N,N'-di-tert-
butylcarbodiimide, complete with detailed experimental protocols, quantitative data for
comparison, and workflow diagrams to aid in laboratory implementation.

Physicochemical Properties of N,N'-di-tert-
butylcarbodiimide
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Property Value

CAS Number 691-24-7[1]

Molecular Formula C9H18N2[2]

Molecular Weight 154.25 g/mol

Appearance Colorless to almost colorless clear liquid[2]
Boiling Point 48-50 °C at 12 mmHg[1]

Density 0.800 g/mL at 20-25 °C[1]

Refractive Index (n20/D) 1.428

Synthetic Routes

There are two primary and well-established methods for the synthesis of N,N'-di-tert-
butylcarbodiimide, starting from either N,N'-di-tert-butylthiourea or N,N'-di-tert-butylurea.

Synthesis from N,N'-di-tert-butylthiourea

This method involves the oxidative desulfurization of N,N'-di-tert-butylthiourea. A common and
effective oxidizing agent for this transformation is sodium hypochlorite in a biphasic system.
This route is often favored for its relatively mild conditions and good yields.

Experimental Workflow: Synthesis from N,N'-di-tert-butylthiourea
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Preparation of N,N'-di-tert-butylthiourea
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Preparation of N,N'-di-tert-butylurea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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